Cas no 304685-77-6 (2-(2-fluorobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-(2-fluorobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 304685-77-6
• MF: C₁₆H₁₅FN₂O₂S
• MW: 318.365906000137
• CID: 6242063
• PubChem ID: 700253
• Update Time: 2025-06-12

2-(2-fluorobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• SR-01000525030
• Z27358470
• AKOS000291695
• DTXSID301327313
• SMR000519043
• 2-(2-Fluoro-benzoylamino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid amide
• 2-[(2-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• F0016-0675
• MLS001204070
• AG-205/36734007
• Oprea1_355512
• SR-01000525030-1
• CHEMBL1471157
• 304685-77-6
• 2-(2-fluorobenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• HMS2817I03

• Inchi： 1S/C16H15FN2O2S/c17-11-7-3-1-5-9(11)15(21)19-16-13(14(18)20)10-6-2-4-8-12(10)22-16/h1,3,5,7H,2,4,6,8H2,(H2,18,20)(H,19,21)
• InChI Key： SYVZDLOWVOPYTP-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CCCC2)NC(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 318.08382706g/mol
• Monoisotopic Mass: 318.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-(2-fluorobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Professional Introduction to Compound with CAS No. 304685-77-6 and Product Name: 2-(2-fluorobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

The compound identified by the CAS number 304685-77-6 and the product name 2-(2-fluorobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a benzothiophene core fused with a tetrahydropyridine ring system, coupled with an amide functional group at the 3-position and a fluorobenzamide moiety at the 2-position, endows this compound with unique chemical and pharmacological properties.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The benzothiophene scaffold, in particular, has been extensively studied for its role in modulating various biological pathways. Its structural versatility allows for modifications that can fine-tune pharmacokinetic and pharmacodynamic profiles, making it an attractive scaffold for drug design. The specific substitution pattern in 2-(2-fluorobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is particularly noteworthy, as the fluorine atom at the 2-position of the benzamide group can enhance metabolic stability and binding affinity to biological targets.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry. The fluorine atom can influence both the electronic properties of the molecule and its interaction with biological receptors. In the context of 2-(2-fluorobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, the fluorobenzamide moiety is expected to contribute to improved lipophilicity and reduced susceptibility to enzymatic degradation. These characteristics are crucial for designing drugs that exhibit prolonged half-lives and enhanced bioavailability.

The tetrahydropyridine ring system in this compound adds another layer of complexity and functionality. Tetrahydropyridines are well-known for their role as bioisosteres of piperidines and pyrrolidines, which are common motifs in many approved drugs. This structural feature can influence solubility, permeability across biological membranes, and overall pharmacological activity. The combination of these structural elements makes 2-(2-fluorobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide a promising candidate for further investigation in drug development.

One of the most compelling aspects of this compound is its potential as a lead molecule for treating various therapeutic indications. For instance, benzothiophene derivatives have shown promise in addressing neurological disorders due to their ability to cross the blood-brain barrier. The amide group at the 3-position of the benzothiophene core can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological targets such as enzymes and receptors. Additionally, the fluorobenzamide moiety may enhance binding affinity by modulating electronic effects and steric hindrance.

The synthesis of 2-(2-fluorobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide presents a challenging yet rewarding task for synthetic chemists. The multi-step synthesis involves strategic functional group transformations and regioselective modifications to achieve the desired architecture. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations are often employed to construct the complex heterocyclic framework. The successful synthesis not only demonstrates the synthetic prowess but also opens avenues for further derivatization and optimization.

In terms of pharmacological evaluation, 2-(2-fluorobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been subjected to various in vitro assays to assess its biological activity. Preliminary data suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. The benzothiophene core interacts with specific binding sites on these enzymes, leading to reduced activity and potentially alleviating symptoms associated with inflammatory conditions. Further studies are ongoing to elucidate detailed mechanisms of action and identify potential therapeutic applications.

The role of computational chemistry in optimizing lead compounds cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and understanding interactions between 2-(2-fluorobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide and biological targets. By leveraging computational methods such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how structural modifications might influence pharmacological properties. This approach accelerates the drug discovery process by allowing virtual screening of thousands of potential analogs before experimental synthesis.

The future prospects for 304685-77-6 are promising given its unique structural features and demonstrated biological activity. As research continues to uncover new therapeutic targets and mechanisms of disease pathogenesis, compounds like this one will play a crucial role in developing next-generation therapeutics. Collaborative efforts between synthetic chemists、pharmacologists、and biologists will be essential in translating laboratory findings into clinical applications that benefit patients worldwide.

In conclusion,304685-77-6 (also known as 2-(2-fluorobenzamido)-4，5，6，7-tetrahydro-l-benzo-thiophene -3-carboxamide) represents a significant advancement in pharmaceutical chemistry with its intricate structure、promising pharmacological profile、and potential therapeutic applications。The combination of a benzothiophene core、a tetrahydropyridine ring system、and strategic fluorination makes this compound an attractive candidate for further investigation。As research progresses，it is anticipated that additional insights into its mechanism(s)of action will emerge，leading to novel treatments for various diseases。